Phytochemical Standards
  • Brevilin A
    Brevilin A
    • Cat. No.:
    • B1667785
    • CAS No.:
    • 16503-32-5
    • Molecular Formula:
    • C20H26O5
    • Molecular Weight:
    • 346.4 g/mol
    Description
    Brevilin A has been reported in Arnica longifolia with data available.
    inhibits janus kinase;  structure in first source
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  • Bufalin
    Bufalin
    • Cat. No.:
    • B1668032
    • CAS No.:
    • 465-21-4
    • Molecular Formula:
    • C24H34O4
    • Molecular Weight:
    • 386.5 g/mol
    Description
    Bufalin is a 14beta-hydroxy steroid that is bufan-20,22-dienolide having hydroxy substituents at the 5beta- and 14beta-positions. It has been isolated from the skin of the toad Bufo bufo. It has a role as an ant...
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  • Resibufogenin
    Resibufogenin
    • Cat. No.:
    • B1668039
    • CAS No.:
    • 465-39-4
    • Molecular Formula:
    • C24H32O4
    • Molecular Weight:
    • 384.5 g/mol
    Description
    Bufogenin is a steroid lactone of Chan su (toad venom), a Chinese medicine obtained from the skin venom gland of toads. A specific Na/K-ATPase protein inhibitor, it is used as a cardiotonic and central nervous s...
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  • Butein
    Butein
    • Cat. No.:
    • B1668091
    • CAS No.:
    • 487-52-5
    • Molecular Formula:
    • C15H12O5
    • Molecular Weight:
    • 272.25 g/mol
    Description
    Butein is a chalcone that is (E)-chalcone bearing four additional hydroxy substituents at positions 2', 3, 4 and 4'. It has a role as a tyrosine kinase inhibitor, an antioxidant, an EC 1.1.1.21 (aldehyde reducta...
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  • Butylparaben
    Butylparaben
    • Cat. No.:
    • B1668127
    • CAS No.:
    • 94-26-8
    • Molecular Formula:
    • C11H14O3
    • Molecular Weight:
    • 194.23 g/mol
    Description
    N-butyl-p-hydroxybenzoate appears as odorless white crystals or crystalline powder. Tasteless, but numbs the tongue. Aqueous solutions slightly acidic to litmus. (NTP, 1992)
    Butylparaben is an organic molecul...
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  • Cafestol
    Cafestol
    • Cat. No.:
    • B1668206
    • CAS No.:
    • 469-83-0
    • Molecular Formula:
    • C20H28O3
    • Molecular Weight:
    • 316.4 g/mol
    Description
    Cafestol is an organic heteropentacyclic compound and furan diterpenoid with formula C20H28O3 obtained from the unsaponifiable fraction of coffee oil (a lipid fraction obtained from coffee beans by organic solve...
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  • Caffeic Acid
    Caffeic Acid
    • Cat. No.:
    • B1668207
    • CAS No.:
    • 501-16-6
    • Molecular Formula:
    • C9H8O4
    • Molecular Weight:
    • 180.16 g/mol
    Description
    Caffeic Acid can cause cancer according to The World Health Organization's International Agency for Research on Cancer (IARC).
    3,4-dihydroxycinnamic acid appears as yellow prisms or plates (from chloroform or...
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  • Calycosin
    Calycosin
    • Cat. No.:
    • B1668236
    • CAS No.:
    • 20575-57-9
    • Molecular Formula:
    • C16H12O5
    • Molecular Weight:
    • 284.26 g/mol
    Description
    Calycosin is a member of the class of 7-hydroxyisoflavones that is 7-hydroxyisoflavone which is substituted by an additional hydroxy group at the 3' position and a methoxy group at the 4' position. It has a role...
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  • Camelliaside A
    Camelliaside A
    • Cat. No.:
    • B1668244
    • CAS No.:
    • 135095-52-2
    • Molecular Formula:
    • C33H40O20
    • Molecular Weight:
    • 756.7 g/mol
    Description
    5,7-dihydroxy-3-[(2R,3R,4S,5R,6R)-5-hydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-2-(4-hydr...
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  • Cannabidiol
    Cannabidiol
    • Cat. No.:
    • B1668261
    • CAS No.:
    • 13956-29-1
    • Molecular Formula:
    • C21H30O2
    • Molecular Weight:
    • 314.5 g/mol
    Description
    The mechanism of action of cannabidiol is as a Cytochrome P450 2C8 Inhibitor, and Cytochrome P450 2C9 Inhibitor, and Cytochrome P450 2C19 Inhibitor, and UGT1A9 Inhibitor, and UGT2B7 Inhibitor, and Cytochrome P450 1A2 Inhibitor, and Cytochrome P450 2B6 Inhibitor, and Cytochrome P450 2B6 Inducer.
    Cannabidiol (CBD) is a non-psychoactive component of Cannabis sativa (marijuana), one of more than 80 cannabinoids identified in the plant, and the second most common constituent after Δ9-tetrahydrocannabinol (THC), the major psychoactive component. Cannabidiol is available as an FDA approved prescription medication (Epidiolex) used in moderately high doses for severe forms of epilepsy, but it is also widely available as over-the-counter CBD oils, gummies, topical creams or vaping solutions. High daily doses of cannabidiol are associated with frequent serum enzyme elevations during therapy, but has not been linked to cases of clinically apparent liver injury with jaundice. The lower doses of cannabidiol found typically in over-the-counter CBD products are generally well tolerated without evidence of liver injury.
    Cannabidiol is a natural product found in Cannabis sativa with data available.
    Cannabidiol is a phytocannabinoid derived from Cannabis species, which is devoid of psychoactive activity, with analgesic, anti-inflammatory, antineoplastic and chemopreventive activities. Upon administration, cannabidiol (CBD) exerts its anti-proliferative, anti-angiogenic and pro-apoptotic activity through various mechanisms, which likely do not involve signaling by cannabinoid receptor 1 (CB1), CB2, or vanilloid receptor 1. CBD stimulates endoplasmic reticulum (ER) stress and inhibits AKT/mTOR signaling, thereby activating autophagy and promoting apoptosis. In addition, CBD enhances the generation of reactive oxygen species (ROS), which further enhances apoptosis. This agent also upregulates the expression of intercellular adhesion molecule 1 (ICAM-1) and tissue inhibitor of matrix metalloproteinases-1 (TIMP1) and decreases the expression of inhibitor of DNA binding 1 (ID-1). This inhibits cancer cell invasiveness and metastasis. CBD may also activate the transient receptor potential vanilloid type 2 (TRPV2), which may increase the uptake of various cytotoxic agents in cancer cells. The analgesic effect of CBD is mediated through the binding of this agent to and activation of CB1.
    Compound isolated from Cannabis sativa extract.
    See also: Cannabis sativa flowering top (active moiety of);  Camphor (natural);  cannabidiol;  levomenthol (component of)."> Cannabidiol is an cannabinoid that is cyclohexene which is substituted by a methyl group at position 1, a 2,6-dihydroxy-4-pentylphenyl group at position 3, and a prop-1-en-2-yl group at position 4. It has a role...
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